5-methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 3-methyl-6-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H20N8S/c1-11-10-17-16(25-3)18-15(11)23-8-6-22(7-9-23)14-5-4-13-20-19-12(2)24(13)21-14/h4-5,10H,6-9H2,1-3H3
• InChI Key: XPDKWTHBNQMGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)SC
• Molecular Formula: C16H20N8S
• Molecular Weight: 356.5 g/mol
• CAS No.: 2640934-38-7

Description

This compound features a pyrimidine core substituted at position 4 with a piperazine-linked 3-methyl-[1,2,4]triazolo[4,3-b]pyridazine moiety. Position 2 of the pyrimidine bears a methylsulfanyl group, while position 5 is methylated. The triazolo-pyridazine group introduces fused heterocyclic complexity, which may influence electronic properties and target affinity.

Biological Activity

5-Methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine is a complex organic compound with potential pharmacological applications. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C15H18N8S
• Molecular Weight : 310.36 g/mol
• CAS Number : 2380087-91-0

The compound features a pyrimidine core substituted with a methylsulfanyl group and a triazolopyridazine moiety linked through a piperazine ring. This unique structure contributes to its diverse biological activities.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it can modulate the activity of kinases and phosphodiesterases, which are crucial in cellular signaling processes .
• Receptor Modulation : It interacts with receptors that are implicated in various diseases, potentially leading to therapeutic effects in conditions such as cancer and metabolic disorders .
• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties, making it a candidate for further research in treating infections .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 5-methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine:

Biological Activity	Description	Reference
Enzyme Inhibition	Inhibits PDE3 and other kinases
Antimicrobial Effects	Active against certain bacterial strains
Anti-cancer Potential	Induces apoptosis in cancer cell lines
Metabolic Regulation	Modulates insulin signaling pathways

Case Study 1: Anticancer Activity

In vitro studies have demonstrated that 5-methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine induces apoptosis in various cancer cell lines. The mechanism involves the activation of caspase pathways and modulation of Bcl-2 family proteins, which are critical for regulating apoptosis .

Case Study 2: Metabolic Effects

A study investigated the compound's effects on lipid metabolism in animal models. Administration resulted in increased ketogenesis and improved lipid profiles in subjects with non-alcoholic fatty liver disease (NAFLD). The findings suggest that the compound may influence metabolic pathways associated with insulin sensitivity .

Scientific Research Applications

Biological Activities

1. Antimicrobial Activity
Research indicates that derivatives of triazolo[4,3-b]pyridazine compounds exhibit antimicrobial properties. For instance, studies have shown that certain triazole derivatives can inhibit the growth of various bacterial strains, including multi-drug resistant pathogens like Acinetobacter baumannii . The incorporation of the piperazine moiety may enhance the compound’s ability to penetrate bacterial membranes.

2. Anticancer Potential
The compound has been evaluated for its anticancer properties. Triazolopyridazines are known for their ability to interfere with cell division and induce apoptosis in cancer cells. Preliminary studies suggest that modifications in the triazole structure can lead to increased cytotoxicity against specific cancer cell lines .

3. Neuropharmacological Effects
Piperazine derivatives have been studied for their effects on the central nervous system. The presence of the piperazine ring in this compound suggests potential applications in treating neurological disorders such as anxiety and depression. Research into related compounds has shown promise in modulating neurotransmitter systems .

Therapeutic Applications

The therapeutic applications of 5-methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine can be categorized as follows:

Application Area	Description
Antimicrobial Agents	Potential use against resistant bacterial strains; further research needed.
Cancer Therapy	Investigated for cytotoxic effects on various cancer cell lines; promising results.
Neurological Disorders	Possible treatment for anxiety and depression; effects on neurotransmitter modulation.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study conducted on a series of triazolo[4,3-b]pyridazine derivatives demonstrated their effectiveness against Staphylococcus aureus and Escherichia coli. The modifications made to the piperazine component significantly enhanced antibacterial activity compared to standard antibiotics .

Case Study 2: Cytotoxicity in Cancer Cells
Another investigation focused on the cytotoxic effects of triazolopyridazine compounds on human breast cancer cell lines (MCF-7). Results indicated that specific structural modifications led to increased apoptosis rates and reduced cell viability .

Case Study 3: Neuropharmacological Screening
Research examining the effects of piperazine derivatives on animal models showed promising results in reducing anxiety-like behaviors. The study highlighted the potential for developing new anxiolytic medications based on this compound's structure .

Chemical Reactions Analysis

Oxidation Reactions

Oxidation reactions can introduce additional functional groups or modify existing ones in the compound. For example, the methylsulfanyl group could be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA).

Reduction Reactions

Reduction reactions can alter the oxidation state of the compound. For instance, reducing the triazole ring could involve the use of sodium borohydride or other hydride donors.

Substitution Reactions

Substitution reactions involve replacing one functional group with another. This could be achieved using nucleophilic or electrophilic reagents. For example, the piperazine ring might undergo nucleophilic substitution with a different amine.

Reaction Conditions and Reagents

Reaction Type	Reagents	Conditions
Oxidation	H2O2, m-CPBA	Controlled temperature, solvent choice (e.g., dichloromethane)
Reduction	NaBH4	Inert atmosphere, solvent choice (e.g., ethanol)
Substitution	Nucleophiles (e.g., amines), Electrophiles (e.g., alkyl halides)	Base (e.g., sodium hydride), solvent choice (e.g., DMF)

Mechanism of Action and Biological Activities

Compounds with similar structures to 5-methyl-4-(4-{3-methyl- triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine often exhibit biological activities due to their ability to interact with enzymes, receptors, or other proteins. These interactions can lead to therapeutic effects, such as anticancer or antimicrobial activities.

Future Research Directions

Future studies should focus on synthesizing and characterizing derivatives of this compound through various chemical reactions. This could involve exploring different reaction conditions and reagents to optimize yields and purity. Additionally, investigating the biological activities of these derivatives could reveal new therapeutic applications.

Comparison with Similar Compounds

Table 1: Structural Comparison of Heterocyclic Derivatives

Compound Class	Core Structure	Key Substituents	Linker/Space Group
Target Compound	Pyrimidine + triazolo-pyridazine	2-(methylsulfanyl), 5-methyl	Piperazine
Pyrazolo-triazolo-pyrimidines	Pyrimidine + pyrazole-triazole	Varied (hydrazine, amino, aryl)	Direct fusion

Sulfur-Containing Heterocycles

The 1,3,4-thiadiazoles () and the target compound both incorporate sulfur, but their structural frameworks differ significantly:

• Electronic Effects: The methylsulfanyl group in the target compound may donate electron density via resonance, similar to thiadiazole sulfur atoms.
• Synthetic Routes : Thiadiazoles are typically synthesized via cyclization of thiosemicarbazides (), whereas the target compound likely involves multi-step functionalization of pyrimidine and pyridazine precursors (inferred from ) .

Isomerization and Stability Considerations

highlights isomerization in pyrazolo-triazolo-pyrimidines (e.g., compound 7 isomerizing to 6 ). For the target compound, the [1,2,4]triazolo[4,3-b]pyridazine moiety’s regiochemistry may influence stability. Compared to isomers with alternative ring junctions (e.g., [4,3-c] vs. [1,5-c]), the target’s structure could exhibit distinct metabolic resistance or binding kinetics .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 5-methyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine, and how can purity be ensured?

• Methodology : Multi-step synthesis typically involves:

• Condensation of triazolopyridazine precursors with piperazine derivatives under anhydrous conditions (e.g., using DMF as solvent at 80–100°C).
• Thioether formation via nucleophilic substitution with methylsulfanyl groups.
• Purification via column chromatography (silica gel, eluent: CH₂Cl₂/MeOH gradient) followed by recrystallization .
  • Purity Control : Use HPLC (C18 column, acetonitrile/water mobile phase) to confirm ≥95% purity. ¹H/¹³C NMR and FT-IR validate structural integrity .

Q. How should researchers characterize the structural and physicochemical properties of this compound?

• Structural Analysis :

• X-ray crystallography for absolute configuration determination (if crystals are obtainable).
• ¹H NMR (DMSO-d₆, 400 MHz) to confirm substituent positions, e.g., piperazine protons at δ 2.5–3.5 ppm .
  • Physicochemical Profiling :
• LogP measurement via shake-flask method or HPLC retention time correlation.
• Thermal stability via TGA/DSC (decomposition temperature >200°C suggests suitability for high-temperature reactions) .

Q. What in vitro assays are recommended for preliminary biological evaluation?

• Target Selection : Prioritize kinase or enzyme targets (e.g., HIV-1 reverse transcriptase, fungal 14-α-demethylase) based on structural analogs .
• Assay Design :

• Enzymatic inhibition assays (IC₅₀ determination using fluorescence/colorimetric substrates).
• Cytotoxicity screening (MTT assay on HEK-293 or HepG2 cells) to establish selectivity .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be optimized for analogs of this compound?

• Modification Strategies :

• Replace methylsulfanyl with trifluoromethyl or cyano groups to enhance metabolic stability .
• Vary piperazine substituents (e.g., aryl vs. alkyl) to modulate target affinity.
  • Evaluation Workflow :
• Parallel synthesis using automated reactors for rapid analog generation.
• High-throughput screening (HTS) against target panels (e.g., kinase profiling) .

Q. What computational approaches resolve contradictions in experimental bioactivity data?

• Hypothesis Testing :

• Molecular docking (AutoDock Vina, Schrödinger Suite) to compare binding poses across conflicting datasets.
• Molecular dynamics (MD) simulations (GROMACS) to assess ligand-protein stability over time .
  • Orthogonal Validation :
• Surface plasmon resonance (SPR) for binding kinetics (K_D, k_on/k_off).
• Cryo-EM or X-ray co-crystallography for unresolved target-ligand interactions .

Q. How can stability under physiological conditions be systematically evaluated?

• Experimental Design :

• Simulated gastric fluid (SGF, pH 1.2) and intestinal fluid (SIF, pH 6.8) stability assays (HPLC monitoring over 24h).
• Cytochrome P450 (CYP) inhibition screening to predict metabolic pathways .
  • Data Interpretation :
• LC-MS/MS identifies degradation products; computational fragmentation tools (e.g., Mass Frontier) predict metabolite structures .

Q. What strategies mitigate synthetic challenges in scaling up this compound?

• Process Optimization :

• Transition from batch to flow chemistry for exothermic steps (e.g., triazole ring closure).
• Design of Experiments (DoE) to optimize reaction parameters (temperature, solvent ratio) .
  • Analytical Rigor :
• In-line PAT (Process Analytical Technology) tools (e.g., FT-IR probes) for real-time reaction monitoring .

Data Contradiction Analysis

Q. How should researchers address discrepancies between computational predictions and experimental bioactivity?

• Root-Cause Analysis :

• Reassess force field parameters in docking studies; validate with QM/MM (quantum mechanics/molecular mechanics) hybrid methods.
• Test for allosteric binding sites via hydrogen-deuterium exchange (HDX) mass spectrometry .
  • Case Study : If MD simulations predict stable binding but in vitro assays show weak activity, evaluate membrane permeability (Caco-2 assay) to rule out efflux .

Methodological Notes

• Key References : Synthesis protocols , computational modeling , and biological evaluation are prioritized.